methyl 2-[3-(benzenesulfonyl)propanamido]-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[3-(benzenesulfonyl)propanoylamino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C21H26N2O5S2.ClH/c1-3-11-23-12-9-16-17(14-23)29-20(19(16)21(25)28-2)22-18(24)10-13-30(26,27)15-7-5-4-6-8-15;/h4-8H,3,9-14H2,1-2H3,(H,22,24);1H
• InChI Key: XQXVLXKIAZATAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CCS(=O)(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C21H27ClN2O5S2
• Molecular Weight: 487.0 g/mol

Description

The compound is a derivative of thieno[2,3-c]pyridine, which is a heterocyclic compound. It has a benzenesulfonyl group, a propanamido group, and a carboxylate ester group attached to it. These functional groups could potentially impart interesting chemical and biological properties to the compound.

Synthesis Analysis

While the exact synthesis of this compound is not available, it might involve the reaction of a suitable thieno[2,3-c]pyridine derivative with a benzenesulfonyl chloride to introduce the benzenesulfonyl group. The propanamido group could be introduced through a suitable amide coupling reaction, and the carboxylate ester could be formed through an esterification reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thieno[2,3-c]pyridine core, with the various substituents attached at the appropriate positions. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the benzenesulfonyl group could potentially undergo substitution reactions, the amide group could participate in hydrolysis or condensation reactions, and the ester group could undergo hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar amide and ester groups could impact its solubility in various solvents, and the aromatic rings could contribute to its UV-visible absorption properties.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its structure, investigating its chemical reactivity, and evaluating its potential biological activities. This could provide valuable information about its potential applications in areas such as medicinal chemistry.